Cas no 1071306-40-5 (5-Nitropyrimidine-2,4,6-triol)

5-Nitropyrimidine-2,4,6-triol Properties

Names and Identifiers

• 5-Nitropyrimidine-2,4,6-triol
• 6-hydroxy-5-nitro-1H-pyrimidine-2,4-dione
• ACT03090
• AK127150
• KB-246703
• MolPort-003-980-795
• SureCN3633581
• CS-D1312
• 5-Nitro-2,4,6-trihydroxypyrimidine
• EU-0001125
• DB-340983
• AKOS001587363
• 6-Hydroxy-5-nitropyrimidine-2,4(1H,3H)-dione
• AKOS016012570
• 6-HYDROXY-5-NITRO-1,3-DIHYDROPYRIMIDINE-2,4-DIONE
• 5-Nitro-pyrimidine-2,4,6-triol
• DTXSID80549907
• DB-317767
• 5-Nitrobarbitursaure
• SCHEMBL3633581
• 6-HYDROXY-5-NITROPYRIMIDINE-2,4-DIONE
• W18733
• 106351-49-9
• 1071306-40-5
• +Expand

• InChIKey： UNCCPGQUTWLKQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H3N3O5/c8-2-1(7(11)12)3(9)6-4(10)5-2/h(H3,5,6,8,9,10)
• SMILES： C1(=C(NC(=O)NC1=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.00727020g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 173.00727020g/mol
• Heavy Atom Count: 12
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 124Ų